Cas no 1500328-09-5 (4-(Trifluoromethyl)pyrimidine-5-carboximidamide)

• Product Name: 4-(Trifluoromethyl)pyrimidine-5-carboximidamide
• CAS No: 1500328-09-5
• MF: C₆H₅F₃N₄
• MW: 190.125910520554
• CID: 5741367
• PubChem ID: 83677962
• Update Time: 2023-11-11

4-(Trifluoromethyl)pyrimidine-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24144945
• RPSNNRGNCZTLFV-UHFFFAOYSA-N
• 4-(Trifluoromethyl)pyrimidine-5-carboximidamide
• 1500328-09-5
• 5-Pyrimidinecarboximidamide, 4-(trifluoromethyl)-

• Inchi： 1S/C6H5F3N4/c7-6(8,9)4-3(5(10)11)1-12-2-13-4/h1-2H,(H3,10,11)
• InChI Key： RPSNNRGNCZTLFV-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=N)N)=CN=CN=1)(F)F

Computed Properties

• Exact Mass: 190.04663066g/mol
• Monoisotopic Mass: 190.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 265.6±50.0 °C(Predicted)
• pka: 7.97±0.50(Predicted)